Cas no 61717-07-5 (1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-)

1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)- structure
61717-07-5 structure
Product Name:1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-
CAS No:61717-07-5
MF:C7H6N4O2
MW:178.14814043045
CID:468642
PubChem ID:23329497
Update Time:2025-04-19

1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-
    • 3-nitro-1-prop-2-enylpyrazole-4-carbonitrile
    • SCHEMBL11473792
    • 1-Allyl-3-nitro-1H-pyrazole-4-carbonitrile
    • DTXSID80632969
    • 3-Nitro-1-(prop-2-en-1-yl)-1H-pyrazole-4-carbonitrile
    • 61717-07-5
    • Inchi: 1S/C7H6N4O2/c1-2-3-10-5-6(4-8)7(9-10)11(12)13/h2,5H,1,3H2
    • InChI Key: QWMVLNJPDGGPAX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C#N)=CN(CC=C)N=1)=O

Computed Properties

  • Exact Mass: 178.04918
  • Monoisotopic Mass: 178.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 84.75
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